![molecular formula C13H20ClFN2O B1378654 2-amino-N-[(2-fluorophenyl)methyl]-N-methylpentanamide hydrochloride CAS No. 1423024-72-9](/img/structure/B1378654.png)
2-amino-N-[(2-fluorophenyl)methyl]-N-methylpentanamide hydrochloride
Overview
Description
2-amino-N-[(2-fluorophenyl)methyl]-N-methylpentanamide hydrochloride, also known as 2-amino-N-fluorophenylmethyl-N-methylpentanamide hydrochloride and abbreviated as 2-AFMP, is a synthetic compound with a wide range of applications in scientific research. It is an amide derivative of 2-fluorophenylmethanamine, and is used in the synthesis of various compounds and as a ligand for metal complexes. In addition, 2-AFMP has been studied for its potential applications in biochemistry, pharmacology, and other scientific disciplines.
Scientific Research Applications
Cancer Research
This compound has shown promise in cancer research due to its potential role in the design of dual inhibitors. It may serve as a scaffold for developing novel Bcr-Abl and histone deacetylase (HDAC) dual inhibitors . These inhibitors can have additive and synergistic effects, which are valuable in cancer drug development, particularly in leukemia and prostate cancer cell lines.
Agricultural Chemistry
Research into this compound’s role in plant growth and development could lead to its use in formulating new agrochemicals, potentially enhancing crop yield or resistance to pests.
Each of these applications leverages the unique chemical structure and properties of 2-amino-N-[(2-fluorophenyl)methyl]-N-methylpentanamide hydrochloride . Ongoing research and development in these areas could reveal even more innovative uses for this versatile compound. The potential for cross-disciplinary applications highlights the importance of continued exploration in the field of chemical research.
properties
IUPAC Name |
2-amino-N-[(2-fluorophenyl)methyl]-N-methylpentanamide;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19FN2O.ClH/c1-3-6-12(15)13(17)16(2)9-10-7-4-5-8-11(10)14;/h4-5,7-8,12H,3,6,9,15H2,1-2H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AZAKITALKTTWCV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC(C(=O)N(C)CC1=CC=CC=C1F)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H20ClFN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
274.76 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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